Ethyl 1H-indazole-7-carboxylate
Overview
Description
Ethyl 1H-indazole-7-carboxylate is a chemical compound with the molecular weight of 190.2 . It is a type of indazole-containing derivative, which is a significant heterocycle in drug molecules . Diversely substituted indazole derivatives bear a variety of functional groups and display versatile biological activities .
Synthesis Analysis
Indazole derivatives are synthesized through various methods, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines . A concise and improved route was developed to form the desired indazole, which takes advantage of an electronically directed metalation/formylation sequence followed by condensation with methyl hydrazine to form a hydrazone and culminates in a copper-catalyzed intramolecular Ullmann cyclization .
Molecular Structure Analysis
Indazoles are nitrogen-containing heterocyclic compounds bearing a bicyclic ring structure made up of a pyrazole ring and a benzene ring . Indazole usually contains two tautomeric forms: 1H-indazole and 2H-indazole . The thermodynamic internal energy calculation of these tautomers points view 1H-indazole as the predominant and stable form over 2H-indazole .
Scientific Research Applications
Anti-Inflammatory Applications
Indazole derivatives have been found to possess significant anti-inflammatory activity . For instance, 2,3-disubstituted tetrahydro-2H-indazoles were synthesized and screened for their in vivo anti-inflammatory potential in two different experimental models . These compounds showed high anti-inflammatory activity along with minimum ulcerogenic potential .
Anticancer Applications
Indazole derivatives have also been observed to have antiproliferative activity, particularly against neoplastic cell lines . For example, 3-amino-N-(4-benzylphenyl)-1H-indazole-1-carboxamide and 3-amino-N-(4-butoxyphenyl)-1H-indazole-1-carboxamide were found to inhibit cell growth of many neoplastic cell lines at concentrations lower than 1 μM .
Antimicrobial Applications
Indazole compounds have been found to exhibit antimicrobial properties . This makes them potentially useful in the development of new antimicrobial drugs.
AntiHIV Applications
Indazole derivatives have been found to have antiHIV properties . This suggests that they could be used in the development of new treatments for HIV.
Hypoglycemic Applications
Indazole compounds have been found to have hypoglycemic properties . This suggests that they could be used in the development of new treatments for diabetes.
Antiprotozoal Applications
Indazole compounds have been found to have antiprotozoal properties . This suggests that they could be used in the development of new treatments for diseases caused by protozoa.
Antihypertensive Applications
Indazole compounds have been found to have antihypertensive properties . This suggests that they could be used in the development of new treatments for hypertension.
Other Applications
Indazole compounds have been found to have a wide variety of other biological properties . This suggests that they could be used in the development of new treatments for a wide range of conditions.
Mechanism of Action
Target of Action
Ethyl 1H-indazole-7-carboxylate is a derivative of the indazole class of compounds . Indazoles have been found to interact with a variety of targets, including CHK1 and CHK2 kinases and the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or SGK) . These kinases play a crucial role in cell cycle regulation and response to DNA damage .
Mode of Action
Indazole derivatives are known to inhibit, regulate, and/or modulate their target kinases . This modulation can lead to changes in cell cycle progression and DNA damage response, potentially influencing the progression of diseases such as cancer .
Biochemical Pathways
The biochemical pathways affected by Ethyl 1H-indazole-7-carboxylate are likely to be those regulated by its target kinases. For instance, CHK1 and CHK2 kinases are involved in the DNA damage response pathway . By modulating these kinases, Ethyl 1H-indazole-7-carboxylate could potentially affect this pathway and its downstream effects, including cell cycle arrest, DNA repair, and apoptosis .
Result of Action
The molecular and cellular effects of Ethyl 1H-indazole-7-carboxylate’s action would depend on its specific interactions with its target kinases. For example, if it inhibits CHK1 and CHK2 kinases, it could lead to impaired DNA damage response, potentially resulting in increased DNA damage and apoptosis . This could have therapeutic implications in diseases such as cancer .
Safety and Hazards
While specific safety data for Ethyl 1H-indazole-7-carboxylate was not found, general safety measures for handling similar chemical compounds include wearing personal protective equipment, ensuring adequate ventilation, avoiding contact with skin, eyes, or clothing, and avoiding ingestion and inhalation .
Future Directions
Indazole-containing derivatives have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities . Future research may focus on developing new synthetic approaches to construct these heterocycles with better biological activities . The medicinal properties of indazole have to be explored in the near future for the treatment of various pathological conditions .
properties
IUPAC Name |
ethyl 1H-indazole-7-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-2-14-10(13)8-5-3-4-7-6-11-12-9(7)8/h3-6H,2H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZOFSDWPAJNIAZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC2=C1NN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20672309 | |
Record name | Ethyl 1H-indazole-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20672309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1H-indazole-7-carboxylate | |
CAS RN |
885278-74-0 | |
Record name | 1H-Indazole-7-carboxylic acid, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885278-74-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1H-indazole-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20672309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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